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Compound of Interest

2'-Hydroxy-3-
Compound Name:
phenylpropiophenone

Cat. No.: B021841

An In-depth Technical Guide to the Physicochemical Properties of 2'-Hydroxy-3-
phenylpropiophenone

Introduction

2'-Hydroxy-3-phenylpropiophenone is a ketone derivative that is also known as a metabolite
of Propafenone.[1] This compound, with the chemical formula C15H1402, is of interest to
researchers in drug development and medicinal chemistry due to its association with
antiarrhythmic, spasmolytic, and local anesthetic activities.[1][2] A thorough understanding of its
fundamental physicochemical properties, such as melting and boiling points, is crucial for its
synthesis, purification, and formulation in various research and development applications. This
guide provides a detailed overview of these properties, along with standardized experimental
protocols for their determination.

Physicochemical Data

The quantitative physicochemical properties of 2'-Hydroxy-3-phenylpropiophenone are
summarized in the table below. These values have been compiled from various literature
sources.
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Property Value
Melting Point 36-37 °C[1][2][3][4]
Boiling Point 381.1 £ 25.0 °C (at 760 mmHQg)[3]

158 °C (at 2 mmHQ)[1][4][5]

Molecular Formula

C15H1402[3][4]

Molecular Weight

226.27 g/mol [3]

Density

1.2+ 0.1 g/cm3[3]

1.150 + 0.06 g/cm3 (Predicted)[4]

Refractive Index

n20/D 1.5968[1][2][4]

Flash Point 113 °C (closed cup)[2]
>230 °F[4]
Appearance Slightly yellow crystals or solid[1][2][4]

Experimental Protocols

Detailed experimental procedures for determining the melting and boiling points of 2'-Hydroxy-

3-phenylpropiophenone are outlined below. These protocols are based on standard

laboratory techniques.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small amount of crystalline 2'-Hydroxy-3-phenylpropiophenone is

finely powdered. The powder is then packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or a

digital temperature sensor is used.

e Procedure:

o The capillary tube containing the sample is placed in the heating block of the apparatus.
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o The sample is heated at a steady rate of approximately 10-20 °C per minute initially.

o The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it becomes completely liquid are recorded.

o The heating rate is reduced to 1-2 °C per minute when the temperature is within 15-20 °C
of the expected melting point to ensure accuracy.

o The melting point is reported as a range from the initial to the final melting temperature.

Boiling Point Determination (Distillation Method)

Due to the high boiling point of 2'-Hydroxy-3-phenylpropiophenone at atmospheric pressure,
vacuum distillation is the preferred method to prevent decomposition.

o Apparatus: A standard vacuum distillation apparatus is assembled, consisting of a round-
bottom flask, a distillation head with a thermometer, a condenser, a receiving flask, and a
vacuum source with a manometer.

e Procedure:

o A sample of 2'-Hydroxy-3-phenylpropiophenone is placed in the round-bottom flask
along with boiling chips or a magnetic stirrer.

o The system is sealed and evacuated to the desired pressure (e.g., 2 mmHg).
o The flask is heated gently.

o The temperature is recorded when the liquid begins to boil and a steady stream of
distillate is collected. This temperature is the boiling point at the recorded pressure.

o The pressure should be monitored and kept constant throughout the distillation.

Workflow for Physicochemical Characterization

The logical workflow for the determination of the key physical properties of 2'-Hydroxy-3-
phenylpropiophenone is illustrated in the diagram below.
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Caption: Workflow for determining the melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2'-Hydroxy-3-phenylpropiophenone melting point and
boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021841#2-hydroxy-3-phenylpropiophenone-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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